3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Molecular Formula: C17H14N6S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 5-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C17H14N6S/c1-2-4-13(5-3-1)23-17-15(20-21-23)16(18-11-19-17)22-8-6-14-12(10-22)7-9-24-14/h1-5,7,9,11H,6,8,10H2
• InChI Key: FDZSCYMJUZJTJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5

Description

3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine is a complex organic compound that belongs to the class of triazolopyrimidines. This compound is characterized by its unique structure, which includes a phenyl group, a thienopyridine moiety, and a triazolopyrimidine core. The combination of these structural elements imparts distinct chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

The synthesis of 3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine involves multiple steps, starting from readily available precursors. One common synthetic route involves the cyclization of 3-amino-4-cyano-2-thiophenecarboxamides with formic acid to form thieno[3,2-d]pyrimidin-4-ones . This intermediate is then subjected to further reactions, including the introduction of the phenyl group and the formation of the triazolopyrimidine core through cyclization reactions. Industrial production methods typically involve optimizing these reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens can be replaced with other nucleophiles.

Cyclization: The formation of the triazolopyrimidine core itself is a cyclization reaction, which is a key step in the synthesis of the compound.

Scientific Research Applications

3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of 3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine involves its interaction with specific molecular targets and pathways. For example, compounds with similar structures have been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation . By inhibiting CDKs, the compound can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

Comparison with Similar Compounds

3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine can be compared with other similar compounds, such as:

Pyrazolo[3,4-d]pyrimidine: This compound also has a triazolopyrimidine core and exhibits similar biological activities, including CDK inhibition.

Thieno[3,2-d]pyrimidine: This compound shares the thienopyridine moiety and is known for its diverse biological activities.

4,5,6,7-Tetrahydrothieno[3,2-c]pyridine: This compound is structurally related and is used in the synthesis of various pharmaceuticals.

The uniqueness of 3-phenyl-7-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine lies in its specific combination of structural elements, which imparts distinct chemical and biological properties that are not found in other similar compounds.